Cas no 1638765-07-7 (7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine)

• Product Name: 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine
• CAS No: 1638765-07-7
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• CID: 5266213
• Update Time: 2026-03-09

7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine

• Inchi： 1S/C7H5F3N4/c8-7(9,10)3-1-12-6(11)5-4(3)13-2-14-5/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： GDVPGHQNMGMUCR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C(F)(F)F)C2NC=NC1=2

Additional information on 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine

Research Briefing on 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine (CAS: 1638765-07-7) in Chemical Biology and Pharmaceutical Applications

The compound 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine (CAS: 1638765-07-7) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and immunomodulatory agents. This heterocyclic structure combines the imidazopyridine core with a strategically positioned trifluoromethyl group, offering unique electronic properties and metabolic stability. Recent studies have highlighted its potential in targeting key signaling pathways involved in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated that derivatives of 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine exhibit potent inhibitory activity against JAK family kinases, with IC50 values in the low nanomolar range. The trifluoromethyl group at the 7-position was found to significantly enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket. Molecular dynamics simulations revealed that this modification stabilizes the DFG-out conformation of JAK2, providing a structural basis for its selectivity profile.

In the context of drug discovery, the synthetic route to 1638765-07-7 has been optimized through recent advances in transition metal-catalyzed C-H functionalization, as reported in Organic Letters (2023, 25, 4568-4572). The improved synthetic protocol achieves an overall yield of 68% with excellent regioselectivity, addressing previous challenges in the preparation of this scaffold. This methodological breakthrough has enabled more efficient structure-activity relationship (SAR) studies around this core structure.

Pharmacokinetic evaluations in preclinical models (Xenobiotica, 2023, 53:1-12) have shown that 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine derivatives display favorable ADME properties, with oral bioavailability exceeding 60% in rodent models. The trifluoromethyl group contributes to enhanced membrane permeability while maintaining acceptable metabolic stability, as evidenced by microsomal half-life measurements exceeding 120 minutes across species. These characteristics position this scaffold as particularly valuable for oral drug development.

Emerging applications in chemical biology have exploited the unique photophysical properties of this scaffold. A recent ACS Chemical Biology publication (2023, 18:2345-2355) described fluorescent probes based on 1638765-07-7 that enable real-time monitoring of target engagement in live cells. The intrinsic fluorescence of the core structure, combined with environment-sensitive emission shifts, provides a valuable tool for studying intracellular target occupancy and drug distribution.

Ongoing clinical trials (NCT05877182) are evaluating a lead compound derived from this scaffold as a potential treatment for myeloproliferative neoplasms. Preliminary Phase I data presented at the 2023 ASH Annual Meeting demonstrated favorable safety profiles and promising pharmacodynamic markers of JAK2 inhibition. The development pipeline suggests potential expansion into autoimmune indications, with preclinical data showing efficacy in rheumatoid arthritis models at doses below 10 mg/kg.

Future research directions highlighted in recent review articles (Bioorganic & Medicinal Chemistry, 2023, 101:117456) include exploration of PROTAC derivatives incorporating 7-(trifluoromethyl)-1H-imidazo[4,5-c]pyridin-4-amine as warheads, as well as investigations into its potential as a fragment for covalent inhibitor design. The versatility of this scaffold continues to drive innovation across multiple therapeutic areas, with particular emphasis on its application in targeted protein degradation strategies.